
Technical Guide: Physicochemical Properties of
1-(4-Bromophenyl)-4-methylpiperazine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1-(4-Bromophenyl)-4-

methylpiperazine

Cat. No.: B177953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available physicochemical data for 1-
(4-Bromophenyl)-4-methylpiperazine, with a focus on its melting and boiling points. Due to

the limited availability of experimental data for this specific compound, information for the

closely related analogue, 1-(4-Bromophenyl)piperazine, is provided as a reference. This

document also outlines standardized experimental protocols for the determination of these

properties and includes a schematic for a relevant synthetic pathway.

Data Presentation
While specific experimental melting and boiling points for 1-(4-Bromophenyl)-4-
methylpiperazine are not readily available in the cited literature, the data for the parent

compound, 1-(4-Bromophenyl)piperazine, serves as a valuable proxy for estimation and

comparison.

Compound Melting Point (°C) Boiling Point (°C) Pressure (mmHg)

1-(4-

Bromophenyl)piperazi

ne

91 - 95[1][2] 353.3[1][3] 760[3]

1-(4-Bromophenyl)-4-

methylpiperazine
Not available Not available Not available
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Experimental Protocols
The following are detailed methodologies for the determination of melting and boiling points,

adapted from standard laboratory procedures.

Determination of Melting Point (Capillary Method)
The melting point of a solid is the temperature at which it transitions to a liquid state. For pure

crystalline substances, this occurs at a sharp, defined temperature. The presence of impurities

typically results in a depressed and broader melting range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the sample of 1-(4-Bromophenyl)-4-methylpiperazine is

completely dry and in a fine powder form. If necessary, pulverize the crystals using a mortar

and pestle.

Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered

sample. A small amount of the solid will be forced into the tube.

Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to

pack the solid into the bottom. The packed sample should be approximately 2-3 mm in

height.

Measurement:
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Place the loaded capillary tube into the heating block of the melting point apparatus.

Heat the sample rapidly to a temperature approximately 15-20°C below the expected

melting point.

Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium between the

sample and the thermometer.

Record the temperature at which the first drop of liquid appears (the onset of melting).

Record the temperature at which the entire sample has completely melted. The range

between these two temperatures is the melting point range.

Determination of Boiling Point (Micro-reflux Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Clamps and stand

Procedure:

Sample Preparation: Place a small amount (approximately 0.5 mL) of liquid 1-(4-
Bromophenyl)-4-methylpiperazine into a small test tube.

Assembly:

Place a capillary tube, with its sealed end facing upwards, into the test tube containing the

sample.
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Suspend a thermometer in the test tube, ensuring the thermometer bulb is positioned

close to, but not touching, the bottom of the test tube. The bottom of the thermometer bulb

should be aligned with the bottom of the test tube.

Heating:

Immerse the test tube assembly into a heating bath.

Heat the bath gradually. As the liquid heats, air trapped in the capillary tube will expand

and slowly bubble out.

Upon reaching the boiling point, a continuous and rapid stream of bubbles will emerge

from the open end of the capillary tube.

Measurement:

Once a steady stream of bubbles is observed, remove the heat source and allow the

apparatus to cool slowly.

The stream of bubbles will slow down and eventually stop. The moment the liquid is drawn

back into the capillary tube, record the temperature. This temperature is the boiling point of

the liquid.

Mandatory Visualization
The following diagram illustrates a common synthetic pathway for N-alkylation of a piperazine

derivative, a reaction type relevant to the synthesis of 1-(4-Bromophenyl)-4-methylpiperazine
and its analogues.
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Caption: Synthetic workflow for the N-alkylation of 1-(4-Bromophenyl)piperazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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